Cas no 1877789-27-9 (5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid)
1877789-27-9 structure
Product Name:5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid
CAS No:1877789-27-9
MF:C9H14N2O2
MW:182.219662189484
CID:5803646
PubChem ID:165833353
Update Time:2024-01-11
5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid
- 1877789-27-9
- EN300-1798812
-
- Inchi: 1S/C9H14N2O2/c1-3-4-5-8-7(9(12)13)6-10-11(8)2/h6H,3-5H2,1-2H3,(H,12,13)
- InChI Key: OWPIBHBOIODMPO-UHFFFAOYSA-N
- SMILES: OC(C1C=NN(C)C=1CCCC)=O
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55.1Ų
5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1798812-1g |
5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid |
1877789-27-9 | 1g |
$1070.0 | 2023-09-19 | ||
| Enamine | EN300-1798812-5g |
5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid |
1877789-27-9 | 5g |
$3105.0 | 2023-09-19 | ||
| Enamine | EN300-1798812-10g |
5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid |
1877789-27-9 | 10g |
$4606.0 | 2023-09-19 | ||
| Enamine | EN300-1798812-0.05g |
5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid |
1877789-27-9 | 0.05g |
$900.0 | 2023-09-19 | ||
| Enamine | EN300-1798812-0.1g |
5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid |
1877789-27-9 | 0.1g |
$943.0 | 2023-09-19 | ||
| Enamine | EN300-1798812-0.25g |
5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid |
1877789-27-9 | 0.25g |
$985.0 | 2023-09-19 | ||
| Enamine | EN300-1798812-0.5g |
5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid |
1877789-27-9 | 0.5g |
$1027.0 | 2023-09-19 | ||
| Enamine | EN300-1798812-1.0g |
5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid |
1877789-27-9 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1798812-2.5g |
5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid |
1877789-27-9 | 2.5g |
$2100.0 | 2023-09-19 | ||
| Enamine | EN300-1798812-5.0g |
5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid |
1877789-27-9 | 5g |
$3105.0 | 2023-06-02 |
5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid Related Literature
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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